Cas no 40912-34-3 (3-(2-hydroxypropan-2-yl)benzoic acid)

• Product Name: 3-(2-hydroxypropan-2-yl)benzoic acid
• CAS No: 40912-34-3
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD09260812
• CID: 3975329
• Update Time: 2025-04-23

3-(2-hydroxypropan-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(1-hydroxy-1-methylethyl)-
• 3-(2-hydroxypropan-2-yl)benzoic acid

• MDL： MFCD09260812
• Inchi： 1S/C10H12O3/c1-10(2,13)8-5-3-4-7(6-8)9(11)12/h3-6,13H,1-2H3,(H,11,12)
• InChI Key： ODJJXKURUDQRLO-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1C=CC=C(C(=O)O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(2-hydroxypropan-2-yl)benzoic acid

Benzoic Acid, 3-(1-Hydroxy-1-Methylethyl)- (CAS No. 40912-34-3)

Benzoic acid, 3-(1-hydroxy-1-methylethyl)-, also known by its CAS registry number 40912-34-3, is a chemical compound that has garnered significant attention in recent years due to its versatile applications in various fields. This compound belongs to the class of aromatic carboxylic acids and is characterized by its unique structure, which includes a benzoic acid moiety substituted with a hydroxyl and methyl group at the third position of the benzene ring. The presence of these substituents imparts distinctive chemical and physical properties to the compound, making it valuable in both academic research and industrial applications.

The synthesis of benzoic acid, 3-(1-hydroxy-1-methylethyl)- involves several methodologies, including Friedel-Crafts acylation and subsequent hydrolysis, as well as more modern techniques such as microwave-assisted synthesis. These methods have been optimized to enhance yield and purity, reflecting advancements in synthetic chemistry. Recent studies have focused on green chemistry approaches to minimize environmental impact during production, aligning with global sustainability goals.

In terms of applications, this compound has found utility in pharmaceutical research, where it serves as a building block for drug development. Its structure allows for easy functionalization, enabling the creation of bioactive molecules with potential therapeutic benefits. For instance, derivatives of this compound have been explored for their anti-inflammatory and antioxidant properties, which are critical in developing novel medications for chronic diseases.

Moreover, benzoic acid, 3-(1-hydroxy-1-methylethyl)- has shown promise in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and coordination chemistry. Recent research has highlighted its role in enhancing the efficiency of catalysts used in organic transformations, thereby reducing reaction times and costs.

The chemical stability and reactivity of this compound are areas of ongoing investigation. Studies have demonstrated that the hydroxyl group at the third position plays a crucial role in determining its reactivity under different conditions. This understanding has led to the development of novel reaction pathways that exploit these properties for selective synthesis.

In conclusion, benzoic acid, 3-(1-hydroxy-1-methylethyl)- (CAS No. 40912-34-3) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure and reactivity continue to drive innovative research, ensuring its relevance in both academic and industrial settings for years to come.